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For researchers, scientists, and professionals in drug development, understanding and

controlling the surface properties of materials is paramount. One key parameter for determining

the hydrophobicity of a surface is the contact angle. This guide provides a comparative analysis

of the contact angle of surfaces coated with Aerosil® R 805, a hydrophobically modified fumed

silica, and other alternative materials. The information presented is supported by experimental

data and detailed protocols to ensure reproducibility.

Aerosil® R 805 is a fumed silica that has been surface-treated with an organosilane, rendering

it hydrophobic.[1][2][3][4][5][6][7] This property makes it a valuable component in the

formulation of water-repellent coatings. The effectiveness of such a coating is primarily

assessed by measuring the water contact angle, which is the angle a water droplet forms with

the surface. A higher contact angle indicates greater hydrophobicity. For a surface to be

classified as superhydrophobic, the static water contact angle should be above 150° with a low

contact angle hysteresis (the difference between the advancing and receding angles).[8]

Comparative Analysis of Contact Angles
While direct measurement of the contact angle on compressed tablets of hydrophobic Aerosil®

grades like R 805 can be challenging due to their tendency to crumble, data from coatings

incorporating these materials provide valuable insights.[9] The following table summarizes the

water contact angle data for surfaces coated with Aerosil® R 805 and comparable hydrophobic

fumed silica products.
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Coating
Material

Substrate

Static
Water
Contact
Angle (°)

Advancin
g Contact
Angle (°)

Receding
Contact
Angle (°)

Contact
Angle
Hysteresi
s (°)

Referenc
e

Aerosil® R

805 in a

composite

coating

Not

Specified

≥ 145

(typically

150-160)

Not

Specified

Not

Specified

Not

Specified

Patent

Application

Data

PDMS with

4% w/v

PDMS

modified

fumed

silica

(similar to

Aerosil® R

805)

Glass 169 ± 2 173 ± 1 166 ± 1 7 [10]

Aerosil® R

972 in a

composite

coating

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[11][12][13]

PDMS with

4% w/v

hydrophilic

fumed

silica (for

compariso

n)

Glass

High

advancing

angle (163-

168)

High Low High [10]

Note: Data for Aerosil® R 805 from the patent application is a general claim and not from a

specific experimental study. The data for PDMS with modified fumed silica is presented as a

close comparison.
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The data indicates that coatings formulated with hydrophobically modified fumed silica, such as

those similar to Aerosil® R 805, can achieve superhydrophobic properties with contact angles

exceeding 150° and low contact angle hysteresis.[10] In contrast, coatings using hydrophilic

fumed silica may exhibit a high advancing contact angle but also a high contact angle

hysteresis, meaning that while they can repel an advancing water droplet, they are more prone

to pinning the droplet as it recedes.[10]

Experimental Protocol: Measuring Contact Angle of
Aerosil® R 805 Coated Surfaces
The following is a detailed methodology for preparing a surface coated with Aerosil® R 805 and

measuring its water contact angle using the sessile drop method.

Materials and Equipment:
Aerosil® R 805 fumed silica

Poly(dimethylsiloxane) (PDMS) or other suitable binder

Appropriate solvent (e.g., toluene, hexane)

Substrate (e.g., glass slides, silicon wafers)

Spin coater or spray coater

Oven for curing

Contact angle goniometer with a high-resolution camera

Microsyringe for dispensing water droplets

Coating Preparation Protocol:
Dispersion Preparation: Disperse a specific concentration of Aerosil® R 805 (e.g., 1-5% by

weight) in a solution of the binder (e.g., PDMS) and solvent. The mixture should be sonicated

or homogenized to ensure a uniform dispersion of the nanoparticles.
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Substrate Cleaning: Thoroughly clean the substrate to remove any organic or inorganic

contaminants. This can be achieved by washing with detergent, rinsing with deionized water

and ethanol, and drying with a stream of nitrogen. For some substrates, a plasma cleaning

or piranha solution treatment may be necessary.

Coating Application: Apply the prepared dispersion onto the cleaned substrate. This can be

done using a spin coater at a set speed and duration to achieve a uniform film thickness, or

by spray coating.

Curing: Cure the coated substrate in an oven at a temperature and for a duration appropriate

for the chosen binder to ensure cross-linking and adhesion of the coating to the substrate.

Contact Angle Measurement Protocol (Sessile Drop
Method):
The sessile drop method is a widely used technique for determining the contact angle of a

liquid on a solid surface.[14][15][16]

Instrument Setup: Place the coated substrate on the sample stage of the contact angle

goniometer. Ensure the surface is level.

Droplet Deposition: Using a microsyringe, carefully dispense a small droplet of deionized

water (typically 2-5 µL) onto the coated surface.

Static Contact Angle Measurement: Capture a high-resolution image of the droplet at the

solid-liquid-vapor interface. The software of the goniometer will then analyze the drop shape

and calculate the static contact angle.

Dynamic Contact Angle Measurement (Advancing and Receding):

Advancing Angle: While recording, slowly add more water to the existing droplet, causing

the contact line to advance. The advancing contact angle is the angle measured just as

the contact line begins to move.

Receding Angle: Subsequently, slowly withdraw water from the droplet, causing the

contact line to recede. The receding contact angle is the angle measured just as the

contact line begins to retract.
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Data Analysis: Record the static, advancing, and receding contact angles. The contact angle

hysteresis is calculated as the difference between the advancing and receding angles. For

reliable results, measurements should be repeated at multiple locations on the surface and

the average values reported.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental process for measuring the

contact angle of an Aerosil® R 805 coated surface.
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Experimental workflow for contact angle measurement.

By following this guide, researchers can effectively measure and compare the contact angle of

surfaces coated with Aerosil® R 805, enabling a deeper understanding of its hydrophobic
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properties and its suitability for various applications in drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168409#measuring-the-contact-angle-of-surfaces-
coated-with-aerosil-r-805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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